Cas no 1578-21-8 (3,3-Dibromoprop-2-enoic Acid)

3,3-Dibromoprop-2-enoic acid is a brominated unsaturated carboxylic acid with the molecular formula C₃H₂Br₂O₂. This compound is characterized by its reactive α,β-unsaturated carbonyl structure, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and functionalized acrylates. The presence of two bromine atoms at the β-position enhances its electrophilic reactivity, facilitating nucleophilic substitution and cyclization reactions. It is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s high purity and stability under controlled conditions ensure consistent performance in synthetic applications. Proper handling is required due to its potential irritant properties.

3,3-Dibromoprop-2-enoic Acid structure

Product Name:3,3-Dibromoprop-2-enoic Acid

CAS No:1578-21-8

MF:C₃Br₂O₂

MW:227.838899612427

CID:1057952

PubChem ID:13250147

Update Time:2025-05-20

3,3-Dibromoprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

- 3,3-Dibromopropenoic acid
- 3,3-Dibromoacrylic acid
- 3,3-dibromoprop-2-enoic acid
- LMFA01090078
- 3,3-dibromo-2-propenoic acid
- SCHEMBL11689457
- Z1416198234
- BAA57821
- MLS001076242
- DTXSID30532001
- 3,3-Dibromoprop-2-enoicacid
- HY-133653
- AKOS028113836
- SMR000639128
- DB-338992
- EN300-115394
- CS-0128479
- CHEMBL1521683
- InChI=1/C3H2Br2O2/c4-2(5)1-3(6)7/h1H,(H,6,7)
- 1578-21-8
- HMS2267P11
- VWWPGQPTCCQNIO-UHFFFAOYSA-
- 2-Propenoic acid, 3,3-dibromo-
- NS00133652
- 3,3-Dibromoprop-2-enoic Acid
- Inchi： 1S/C3Br2O2/c4-2(5)1-3(6)7
- InChI Key： MMNDXYHNWUXEHW-UHFFFAOYSA-N
- SMILES： [O]C(/[C]=C(\Br)/Br)=O |^1:0,2|

Computed Properties

Exact Mass: 229.84011g/mol
Monoisotopic Mass: 227.84215g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 2.3323 (rough estimate)
Melting Point: 86.3°C
Boiling Point: 245°C (estimate)
Refractive Index: 1.5220 (estimate)

3,3-Dibromoprop-2-enoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B431525-10mg	3,3-Dibromoprop-2-enoic Acid	1578-21-8		10mg	$ 155.00	2023-04-18
TRC	B431525-50mg	3,3-Dibromoprop-2-enoic Acid	1578-21-8		50mg	$ 620.00	2023-04-18
TRC	B431525-100mg	3,3-Dibromoprop-2-enoic Acid	1578-21-8		100mg	$ 800.00	2023-09-08
Enamine	EN300-115394-0.05g	3,3-dibromoprop-2-enoic acid	1578-21-8	95%	0.05g	$174.0	2023-07-07
Enamine	EN300-115394-0.1g	3,3-dibromoprop-2-enoic acid	1578-21-8	95%	0.1g	$257.0	2023-07-07
Enamine	EN300-115394-0.25g	3,3-dibromoprop-2-enoic acid	1578-21-8	95%	0.25g	$367.0	2023-07-07
Enamine	EN300-115394-0.5g	3,3-dibromoprop-2-enoic acid	1578-21-8	95%	0.5g	$579.0	2023-07-07
Enamine	EN300-115394-1.0g	3,3-dibromoprop-2-enoic acid	1578-21-8	95%	1.0g	$743.0	2023-07-07
Enamine	EN300-115394-2.5g	3,3-dibromoprop-2-enoic acid	1578-21-8	95%	2.5g	$1454.0	2023-07-07
Enamine	EN300-115394-5.0g	3,3-dibromoprop-2-enoic acid	1578-21-8	95%	5.0g	$2152.0	2023-07-07